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Compound of Interest

Compound Name: N-hexadecylaniline

Cat. No.: B6355271

An In-depth Technical Guide to the Physical and Chemical Properties of N-hexadecylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of N-hexadecylaniline (CAS No: 4439-42-3). The information is curated for
researchers, scientists, and professionals in drug development, with a focus on structured data,
detailed experimental protocols, and clear visual representations of key processes.

Core Physical and Chemical Properties

N-hexadecylaniline is an organic compound featuring a long hexadecyl aliphatic chain
attached to the nitrogen atom of an aniline molecule.[1] This amphiphilic structure, possessing
both a hydrophobic alkyl chain and a hydrophilic amino-aromatic head, makes it a subject of
interest in materials science and biochemistry, particularly for applications like drug delivery
and the formation of self-assembling molecular structures.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of N-
hexadecylaniline.
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Property Value Source

Molecular Formula C22H39N [1112][3]

Molecular Weight 317.55 - 317.6 g/mol [1112][31[4]

Melting Point 53-56 °C [1][5][6]

43-45 °C [7]

Boiling Point 254-255 °C at 15 mmHg [1][5][6]

330 °C (literature) [7]

Appearance Colorless to pale yellow (1176}
liquid/solid

Density (estimate) 0.8841 g/cm? [5][6]

Octanol/Water Partition

Coefficient (logP) 7.580 (Calculated) [4]

Water Solubility (logi10WS) -7.76 (Calculated) [4]

Topological Polar Surface Area 12 A2 [2]

Flash Point >110 °C (>230 °F) [5]

Refractive Index (estimate) 1.5066 [5]

Chemical Synthesis and Reactivity
Synthesis Protocol: Nucleophilic Substitution

The primary method for synthesizing N-hexadecylaniline is through the condensation reaction
between aniline and a hexadecyl halide, such as hexadecyl bromide.[1] This reaction proceeds
via a nucleophilic substitution mechanism.

Detailed Experimental Protocol:

e Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, dissolve aniline in an appropriate organic solvent like ethanol or toluene.
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» Addition of Base: Add a base, such as sodium hydroxide or potassium carbonate, to the
reaction mixture. The base acts as a proton scavenger.

» Addition of Alkyl Halide: Slowly add hexadecyl bromide to the stirred mixture.

e Reaction Conditions: Heat the reaction mixture to an elevated temperature and allow it to
reflux for several hours to ensure the completion of the reaction.

o Work-up and Purification: After cooling to room temperature, the mixture is typically washed
with water to remove inorganic salts. The organic layer is then separated, dried over an
anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure.
The resulting crude product can be further purified by column chromatography or
recrystallization to yield pure N-hexadecylaniline.

Caption: Synthesis of N-hexadecylaniline.

Chemical Reactivity

N-hexadecylaniline undergoes reactions typical of secondary amines and aromatic
compounds:

o Oxidation: The compound can be oxidized to form corresponding quinones.[1]

» Electrophilic Substitution: The electron-donating nature of the amino group activates the
aromatic ring, making it susceptible to electrophilic substitution reactions.[1]

Characterization Protocols

Standard analytical techniques are employed to confirm the identity and purity of synthesized
N-hexadecylaniline.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Detailed Experimental Protocol (Solid Sample):
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o Sample Preparation: As N-hexadecylaniline can be a solid at room temperature, the sample
can be prepared as an oil mull.[3] A small amount of the solid is ground with a drop of
mineral oil (Nujol) in an agate mortar and pestle until a smooth paste is formed.

o Sample Application: The paste is then spread thinly and evenly between two salt plates (e.g.,
NaCl or KBr).

o Data Acquisition: The plates are placed in the spectrometer's sample holder. The IR
spectrum is recorded over a standard range (e.g., 4000-400 cm™1).

o Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands. Key
expected peaks include N-H stretching (~3400 cm~1), C-H stretching from the alkyl chain
(~2900 cm~1), and C=C stretching from the aromatic ring (~1600 cm~2).[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used to determine the molecular structure.
Detailed Experimental Protocol:

o Sample Preparation: Dissolve 5-10 mg of purified N-hexadecylaniline in approximately 0.7
mL of a deuterated solvent (e.g., CDCIs) in an NMR tube.

o Data Acquisition: Place the NMR tube in the spectrometer. Acquire *H and 3C NMR spectra.
» Data Analysis:

o H NMR: Expect signals for aromatic protons, the N-H proton, and distinct signals for the
protons of the long alkyl chain (CHz, CHs).

o 18C NMR: Expect signals for the carbons of the aromatic ring and the hexadecyl chain.

Mass Spectrometry (MS)

MS is used to determine the molecular weight and fragmentation pattern.

Detailed Experimental Protocol:
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Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
typically via direct infusion or after separation by gas chromatography (GC-MS).

lonization: lonize the sample using a suitable technique, such as Electron Impact (EI) or
Electrospray lonization (ESI).

Data Acquisition: Acquire the mass spectrum, which plots ion abundance versus mass-to-
charge ratio (m/z).

Data Analysis: Identify the molecular ion peak [M]*, which should correspond to the
molecular weight of N-hexadecylaniline (317.6 g/mol ). Analyze the fragmentation pattern to
further confirm the structure.

Caption: Analytical Characterization Workflow.

Safety and Handling

N-hexadecylaniline is classified as a substance that can cause severe skin burns and eye
damage.[7] It is also considered very toxic to aquatic life with long-lasting effects.[7]

Handling: Use personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[7] Work in a well-ventilated area or under a chemical fume hood.[8]
Avoid breathing dust, vapors, or mist.[7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8] Keep
away from oxidizing agents.

Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[7]

Applications and Research Interest

The unique amphiphilic properties of N-hexadecylaniline make it a valuable compound in
several areas of research:

o Materials Science: It has been investigated for its potential use as a surfactant and in the
fabrication of hybrid organized molecular films.[1][5]
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o Nanotechnology: It has been used in the seed-mediated synthesis of gold nanoparticles and
in methods for the metallization of DNA to create nanowire networks.[1][5]

» Biochemical Applications: Its ability to interact with both hydrophilic and hydrophobic
environments suggests potential applications in drug delivery systems, where it could help
transport therapeutic agents across lipid membranes.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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